Cas no 21132-81-0 (Benzene,2-isocyanato-1,3-bis[(2-isocyanatophenyl)methyl]-)

• Product Name: Benzene,2-isocyanato-1,3-bis[(2-isocyanatophenyl)methyl]-
• CAS No: 21132-81-0
• MF: C₂₃H₁₅N₃O₃
• MW: 381.383505105972
• CID: 259947
• PubChem ID: 88796
• Update Time: 2025-04-19

Benzene,2-isocyanato-1,3-bis[(2-isocyanatophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-isocyanato-1,3-bis[(2-isocyanatophenyl)methyl]-
• 2,6-Bis(o-isocyanatobenzyl)phenyl isocyanate
• 2-isocyanato-1,3-bis(2-isocyanatobenzyl)benzene
• SCHEMBL1396461
• DTXSID10943454
• 2,6-Bis-(o-isocyanatobenzyl)phenyl isocyanate
• NS00050973
• 21132-81-0
• 1,1'-[(2-Isocyanato-1,3-phenylene)bis(methylene)]bis(2-isocyanatobenzene)
• EINECS 244-233-8

• Inchi： 1S/C23H15N3O3/c27-14-24-21-10-3-1-6-17(21)12-19-8-5-9-20(23(19)26-16-29)13-18-7-2-4-11-22(18)25-15-28/h1-11H,12-13H2
• InChI Key： BNOSAGKHYAMZGF-UHFFFAOYSA-N
• SMILES： O=C=NC1C(=CC=CC=1CC1C=CC=CC=1N=C=O)CC1C=CC=CC=1N=C=O

Computed Properties

• Exact Mass: 381.11145
• Monoisotopic Mass: 381.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 541.4°C at 760 mmHg
• Flash Point: 221.1°C
• Refractive Index: 1.614
• PSA: 88.29